Cas no 38274-14-5 (1,1'-Biphenyl,2,2'-bis(bromomethyl)-)

• Product Name: 1,1'-Biphenyl,2,2'-bis(bromomethyl)-
• CAS No: 38274-14-5
• MF: C₁₄H₁₂Br₂
• MW: 340.053082466125
• CID: 311426
• PubChem ID: 24859399
• Update Time: 2025-05-20

1,1'-Biphenyl,2,2'-bis(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2'-bis(bromomethyl)-
• 1-(bromomethyl)-2-[2-(bromomethyl)phenyl]benzene
• 2,2'-BIS(BROMOMETHYL)-1,1'-BIPHENYL
• 2,2'-dibromomethyl-1,1'-biphenyl
• 2,2-BIS(BROMOMETHYL)-1,1-BIPHENYL
• 2,2'-bis(bromomethyl)-biphenyl
• SCHEMBL1309790
• FT-0746744
• MFCD00074910
• AKOS015889098
• o,o'-Bis(bromomethyl)biphenyl
• 2,2'-Bis(bromomethyl)-1,1'-biphenyl, 99%
• o,o'-Bitolyl, a,a'-dibromo-
• NCIOpen2_008806
• DTXSID90291081
• AS-81263
• 2,2'-dibromomethylbiphenyl
• 2,2'-Bis(bromomethyl)biphenyl
• InChI=1/C14H12Br2/c15-9-11-5-1-3-7-13(11)14-8-4-2-6-12(14)10-16/h1-8H,9-10H
• 38274-14-5
• 2,2'-di(brommethyl)-diphenyl
• NSC-73047
• NSC73047
• F87358
• 1,1'-Biphenyl, 2,2'-bis(bromomethyl)-
• 2,2'-Bis-bromomethyl-biphenyl

• MDL： MFCD00074910
• Inchi： 1S/C14H12Br2/c15-9-11-5-1-3-7-13(11)14-8-4-2-6-12(14)10-16/h1-8H,9-10H2
• InChI Key： VDXGURZGBXUKES-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C1C=CC=CC=1CBr

Computed Properties

• Exact Mass: 337.93100
• Monoisotopic Mass: 337.930576
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.591
• Melting Point: 90-92 °C (lit.)
• Boiling Point: 421.3°Cat760mmHg
• Flash Point: 244.1°C
• Refractive Index: 1.631
• PSA: 0.00000
• LogP: 5.14340

1,1'-Biphenyl,2,2'-bis(bromomethyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34; R36/37
• HazardClass：8
• PackingGroup：III

Additional information on 1,1'-Biphenyl,2,2'-bis(bromomethyl)-

1,1'-Biphenyl,2,2'-bis(bromomethyl) (CAS No: 38274-14-5)

1,1'-Biphenyl,2,2'-bis(bromomethyl), also known by its CAS registry number 38274-14-5, is a compound of significant interest in various fields of chemistry and materials science. This compound is a derivative of biphenyl, a class of compounds characterized by two phenyl rings connected by a single bond. The presence of bromomethyl groups at the 2 and 2' positions introduces unique chemical properties and functional groups that make this compound versatile for various applications.

The structure of 1,1'-Biphenyl,2,2'-bis(bromomethyl) consists of two benzene rings connected by a central carbon-carbon bond. Each benzene ring is substituted with a bromomethyl group (-CH₂Br) at the para position relative to the connecting bond. This substitution pattern imparts symmetry to the molecule and influences its physical and chemical properties. The bromine atoms in the bromomethyl groups are highly electronegative and can participate in various chemical reactions, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of biphenyl derivatives like 1,1'-Biphenyl,2,2'-bis(bromomethyl) in the development of advanced materials. For instance, researchers have explored the use of this compound as a precursor for synthesizing polymeric materials with enhanced thermal stability and mechanical properties. The bromine atoms in the molecule can act as leaving groups in nucleophilic substitution reactions, enabling the formation of covalent bonds with other organic molecules. This reactivity makes it an ideal candidate for designing cross-linked polymers used in high-performance applications such as aerospace and electronics.

In addition to its role in polymer chemistry, 1,1'-Biphenyl,2,2'-bis(bromomethyl) has been studied for its potential in drug delivery systems. The bromomethyl groups can be modified to attach bioactive molecules or targeting ligands, creating conjugates that can deliver drugs to specific sites within the body. This approach has shown promise in improving drug efficacy while reducing side effects. Recent research has focused on optimizing the stability and biocompatibility of such conjugates for clinical applications.

The synthesis of 1,1'-Biphenyl,2,2'-bis(bromomethyl) typically involves multi-step organic reactions. One common method starts with the bromination of biphenyl derivatives followed by alkylation to introduce the methyl groups. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compound.

The physical properties of 1,1'-Biphenyl,2,2'-bis(bromomethyl) include a melting point around 60°C and a boiling point above 300°C under standard conditions. These properties make it suitable for use in high-temperature applications where thermal stability is crucial. Furthermore, the compound exhibits moderate solubility in common organic solvents such as dichloromethane and diethyl ether but is poorly soluble in water due to its hydrophobic nature.

In terms of environmental impact,biphenyl derivatives like this compound have been studied for their persistence in natural environments. While they are generally considered stable under normal conditions,certain environmental factors such as microbial activity or photodegradation can influence their breakdown rates. Understanding these degradation pathways is essential for assessing their environmental safety and developing strategies for waste management.

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